Cas no 1111561-86-4 (4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid)

• Product Name: 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid
• CAS No: 1111561-86-4
• MF: C₁₅H₁₂FNO₄S
• MW: 321.323486328125
• CID: 5682041
• PubChem ID: 31811258
• Update Time: 2025-06-08

4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1111561-86-4
• 4-fluoro-3-[[(E)-2-phenylethenyl]sulfonylamino]benzoic acid
• EN300-26580290
• Z286234716
• 4-fluoro-3-(2-phenylethenesulfonamido)benzoic acid
• 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid

• Inchi： 1S/C15H12FNO4S/c16-13-7-6-12(15(18)19)10-14(13)17-22(20,21)9-8-11-4-2-1-3-5-11/h1-10,17H,(H,18,19)/b9-8+
• InChI Key： CXIAYRCVANQFEV-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C(=CC=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 321.04710720g/mol
• Monoisotopic Mass: 321.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid

Introduction to 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid (CAS No. 1111561-86-4)

4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid (CAS No. 1111561-86-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzene ring, a phenyl ethenesulfonamide moiety, and a carboxylic acid group. These structural features contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical formula of 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid is C₁₆H₁₂FNO₄S, and its molecular weight is approximately 337.33 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical use.

In recent years, 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid has been the focus of several studies due to its potential as a lead compound for the development of new therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid has also demonstrated promising antiviral activity. Studies have indicated that it can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the modulation of viral entry and replication processes, making it a potential candidate for the development of antiviral drugs.

The pharmacokinetic properties of 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid have also been studied to evaluate its suitability for therapeutic use. In vitro and in vivo experiments have shown that it exhibits good bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a half-life that allows for once-daily dosing in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Toxicity studies on 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid have generally shown it to be well-tolerated at therapeutic doses. However, like any new chemical entity, it is essential to conduct comprehensive safety assessments to ensure its long-term safety profile. Preclinical studies have not reported any significant adverse effects at relevant concentrations, but further clinical trials are necessary to confirm these findings in human subjects.

In addition to its therapeutic potential, 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid has also been explored for its use as a research tool in biochemical and cellular assays. Its ability to modulate specific biological pathways makes it valuable for studying disease mechanisms and validating drug targets. For example, it has been used to investigate the role of sulfonamide groups in protein-protein interactions and enzyme inhibition.

The synthesis of 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid involves several steps, including the preparation of the fluoro-substituted benzene ring, the introduction of the phenyl ethenesulfonamide moiety, and the final carboxylation step. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on green chemistry principles to minimize environmental impact.

In conclusion, 4-Fluoro-3-(2-phenylethenesulfonamido)benzoic acid (CAS No. 1111561-86-4) is a versatile compound with significant potential in both therapeutic applications and research settings. Its unique chemical structure confers multiple biological activities, making it an attractive candidate for further development as a novel drug or research tool. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, highlighting its importance in the field of medicinal chemistry.